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Compound Name: Meralein sodium

Cat. No.: B1676291

In-Depth Technical Guide: Early Research on
Meralein Sodium

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meralein sodium, an organomercuric compound, emerged in the early 20th century as a
topical antiseptic and disinfectant. Its historical significance lies in the continued exploration of
antimicrobial agents during a period of significant advancement in medicinal chemistry. This
technical guide delves into the foundational research on Meralein sodium, providing a
structured overview of its chemical properties, and referencing the key early publications that
detailed its synthesis and initial toxicological evaluations.

While comprehensive quantitative data and detailed experimental protocols from the seminal
papers are not fully accessible in modern digital archives, this guide presents the available
information and outlines the likely contents of these foundational studies.

Chemical and Physical Properties

Meralein sodium is scientifically known as monosodium salt of o-[6-hydroxy-5-
(hydroxymercuri)-2,7-diiodo-3-oxo0-3H-xanthen-9-yllbenzenesulfonic acid. It is also recognized
by synonyms such as sodium meralein and the trademark Merodicein.[1]
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Below is a summary of its key chemical identifiers and properties.

Property Value Source
CAS Registry Number 4386-35-0 [1]
Molecular Formula C19HoHgl2NaO7S [1]
Molecular Weight 858.72 g/mol [1]

Percent Composition

Carbon (C) 26.57% [1]
Hydrogen (H) 1.06% [1]
Mercury (Hg) 23.36% [1]
lodine (1) 29.56% [1]
Sodium (Na) 2.68% [1]
Oxygen (O) 13.04% [1]
Sulfur (S) 3.73% [1]

Green scales that turn dark red
upon pulverizing. Soluble in

Physical Description water, with the aqueous [1]
solution being slightly

fluorescent.

Foundational Research Papers

Two publications are consistently cited as the primary sources of early knowledge on Meralein
sodium. These papers would contain the core data required for a complete technical
understanding.

e Preparation of Meralein Sodium:

o Citation: Dunning, F. & Farinholt, L. H. (1929). The Preparation of Meralein and Some of
Its Derivatives. Journal of the American Chemical Society, 51(3), 804-807.
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o Anticipated Content: This paper would detail the synthetic pathway for Meralein sodium.
The experimental protocol would likely include information on starting materials, reaction
conditions (temperature, pressure, reaction time), purification methods, and percentage
yield.

e Pharmacology and Toxicology:

o Citation: Macht, D. I. & Cook, H. M. (1931). Pharmacology and Toxicology of Meralein.
Journal of Pharmacology and Experimental Therapeutics, 43(4), 571-588.

o Anticipated Content: This publication would contain the initial toxicological data. It would
be expected to include quantitative data such as the mean lethal dose (LDso) in various
animal models, as well as qualitative observations of toxic effects. The experimental
protocols would describe the animal models used, the methods of administration of
Meralein sodium, and the parameters measured to assess toxicity.

Logical Relationship of Early Research

The progression of early research on a new chemical entity like Meralein sodium typically
follows a logical sequence from synthesis to biological evaluation.

Chemical Synthesis and Characterization ‘ Provides pure compound for testing J Pharmacological and Toxicological Evaluation ‘ Establishes safety and efficacy profile J Potential Therapeutic Application
(Dunning & Farinholt, 1929) \ \ (Macht & Cook, 1931) \ | (Antiseptic/Disinfectant)

Click to download full resolution via product page

Caption: Logical workflow of early Meralein sodium research.

Conclusion

The foundational research on Meralein sodium, documented in the late 1920s and early

1930s, established its chemical identity, method of preparation, and initial safety profile. While
direct access to the full quantitative data and detailed experimental protocols from these early
papers is limited, the available information provides a strong framework for understanding the
origins of this compound. For researchers and professionals in drug development, these early
studies serve as a reminder of the enduring principles of chemical synthesis and toxicological

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1676291?utm_src=pdf-body
https://www.benchchem.com/product/b1676291?utm_src=pdf-body
https://www.benchchem.com/product/b1676291?utm_src=pdf-body
https://www.benchchem.com/product/b1676291?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676291?utm_src=pdf-body
https://www.benchchem.com/product/b1676291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

assessment that underpin the discovery of new therapeutic agents. Further historical archival
research may one day provide the complete details of these pioneering investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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